Cas no 1805072-11-0 (3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid
• CAS No: 1805072-11-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4887826
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-3-5(7(9)10)6(12)4(2-11-3)8(13)14/h2,7H,1H3,(H,11,12)(H,13,14)
• InChI Key： OVXQYFCAAROMEO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(=O)O)=CNC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid (CAS No. 1805072-11-0): A Comprehensive Overview

3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid (CAS No. 1805072-11-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy-carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H7F2NO3, offers a balance of lipophilicity and reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine compounds like 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the global trend toward targeted therapies. The compound’s CAS number 1805072-11-0 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The physicochemical properties of 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid contribute to its utility. With a molecular weight of 203.14 g/mol, it exhibits moderate solubility in polar organic solvents, a trait critical for formulation development. Its difluoromethyl group enhances metabolic stability, a key consideration in drug design, while the carboxylic acid moiety allows for further derivatization via esterification or amidation. These features position it as a hotspot for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, CAS 1805072-11-0 finds applications in agrochemical innovation. The compound’s structural motifs are leveraged in designing crop protection agents, particularly those targeting fungal pathogens. This aligns with the agricultural sector’s focus on sustainable pest control solutions, a topic dominating industry conferences and patent filings. Its pyridine core also shows promise in materials science, where fluorinated heterocycles are explored for organic electronics and catalysis.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid typically involves multi-step organic reactions, including halogenation and carboxylation of pyridine precursors. Recent publications highlight optimized routes that improve yield and purity—a frequent query among synthetic chemists. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for high-purity intermediates.

Market insights reveal that suppliers of CAS 1805072-11-0 are expanding production capacities to meet rising demand from contract research organizations (CROs) and API manufacturers. Sourcing this compound often involves verifying GMP-grade availability and technical documentation, common concerns for procurement specialists. Environmental and safety profiles are also scrutinized, reflecting the industry’s emphasis on green chemistry principles.

In summary, 3-(Difluoromethyl)-4-hydroxy-2-methylpyridine-5-carboxylic acid (CAS No. 1805072-11-0) exemplifies the intersection of chemical innovation and industrial application. Its adaptability across drug development, agriculture, and materials science ensures its prominence in scientific literature and commercial catalogs. Future research may uncover novel derivatives, further solidifying its status as a high-value chemical entity.